2,3-Dimercapto-1-propanol tributyrate

• IUPAC Name: 2,3-bis(butanoylsulfanyl)propyl butanoate
• InChI: InChI=1S/C15H26O4S2/c1-4-7-13(16)19-10-12(21-15(18)9-6-3)11-20-14(17)8-5-2/h12H,4-11H2,1-3H3
• InChI Key: NHBKXEKEPDILRR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OCC(CSC(=O)CCC)SC(=O)CCC
• Molecular Formula: C15H26O4S2
• DSSTOX Substance ID: DTXSID60973968
• Molecular Weight: 334.5 g/mol
• CAS No.: 58428-97-0

Description

2,3-Dimercapto-1-propanol tributyrate, also known as this compound, is a useful research compound. Its molecular formula is C15H26O4S2 and its molecular weight is 334.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular and Vibrational Structure Studies This compound is also vital in the study of molecular and vibrational structures. Research combining experimental and theoretical approaches has been conducted on 2,3-Dimercapto-1-propanol, utilizing techniques like FTIR Spectrum and FT-Raman spectrum analysis (Rajalakshmi & Kalaiarasi, 2018).

Lipase Activity Measurement Additionally, 2,3-Dimercapto-1-propanol tributyrate is used in assays for measuring lipase activity. A colorimetric microplate assay for lipase activity has been developed using this compound, which is significant for high throughput analysis (Choi, Hwang, & Kim, 2003).

Corrosion Inhibition Research The compound is also significant in corrosion inhibition research. It has been studied for its effect on copper in acidic solutions, where it acts as a cathode corrosion inhibitor, forming a protective membrane on copper surfaces (Fu, 2018).

Metal Ion Adsorption Studies Research on adsorbent magnetite-dimercapto-silica, which involves 2,3-dimercapto-1-propanol, has been applied to adsorb metal anions like [AuCl4]- and [Cr2O7]-2, demonstrating its potential in metal ion adsorption applications (Ngatijo, Gusti, Fadhilah, & Khairunnisah, 2020).

Mechanism of Action

Target of Action

2,3-Dimercapto-1-propanol tributyrate is a thioester analog of triacylglycerol . It primarily targets lipases , which are enzymes that break down fats in the body. It has been used in lipase inhibition assays during in vitro screening of medicinal plants as antidiabetics with glucosidase and lipase inhibitory activities .

Mode of Action

The compound interacts with lipases, inhibiting their activity . This interaction results in a decrease in the breakdown of fats, which can be beneficial in the treatment of conditions such as diabetes, where the regulation of fat metabolism is crucial .

Biochemical Pathways

By inhibiting lipase activity, this compound affects the lipid metabolism pathway . The downstream effects of this include a potential decrease in the levels of circulating free fatty acids, which can have various impacts on the body’s energy metabolism and insulin sensitivity .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve changes in lipid metabolism due to lipase inhibition . This can lead to alterations in energy metabolism and insulin sensitivity, which can be beneficial in the management of conditions like diabetes .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It’s advised to use personal protective equipment, avoid breathing vapours, mist or gas, ensure adequate ventilation, and evacuate personnel to safe areas.

Future Directions

2,3-Dimercapto-1-propanol tributyrate has been used in synthesizing novel (2-substituted phenyl-1,3-dithiolan-4-yl) methanol (PDTM) derivatives, which are potent tyrosinase inhibitors. It can also be considered for developing new drugs against AIDS due to its ability to inhibit HIV-1 tat activity.

Biochemical Analysis

Biochemical Properties

2,3-Dimercapto-1-propanol tributyrate plays a significant role in biochemical reactions, particularly those involving lipases. Lipases are enzymes that catalyze the hydrolysis of fats. This compound has been used in lipase inhibition assays during in vitro screening of medicinal plants for antidiabetic properties, as well as in colorimetric microplate assays for lipase activity . The interactions between this compound and lipases are crucial for understanding the enzyme’s specificity and activity.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by interacting with lipases, which play a role in lipid metabolism. This interaction can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, the inhibition of lipase activity by this compound can lead to alterations in lipid metabolism, impacting cellular energy balance and signaling .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with lipases. It acts as a competitive inhibitor, binding to the active site of the enzyme and preventing the hydrolysis of natural substrates. This inhibition can lead to changes in gene expression related to lipid metabolism and energy homeostasis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under specific conditions, but its activity can decrease over time due to degradation. Long-term effects on cellular function have been observed in both in vitro and in vivo studies, indicating that prolonged exposure can lead to sustained inhibition of lipase activity and subsequent metabolic changes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it effectively inhibits lipase activity without causing significant adverse effects. At higher doses, toxic effects such as liver damage and metabolic disturbances have been observed. These threshold effects highlight the importance of dosage optimization in experimental settings .

Metabolic Pathways

This compound is involved in metabolic pathways related to lipid metabolism. It interacts with enzymes such as lipases, which are crucial for the hydrolysis of triacylglycerols. The inhibition of lipase activity by this compound can lead to changes in metabolic flux and metabolite levels, affecting overall energy balance and lipid homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions influence its localization and accumulation, which are critical for its inhibitory effects on lipase activity. The compound’s distribution within different tissues can affect its overall efficacy and toxicity .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications. This localization ensures that the compound effectively interacts with lipases and other biomolecules involved in lipid metabolism .

Customer Q & A

Q1: What is the principle behind using 2,3-Dimercapto-1-propanol tributyrate to study lipase activity?

A: this compound acts as a substrate for lipases. When a lipase hydrolyzes this compound, one of the products is a thiol group. This thiol group can react with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to produce a measurable color change detectable by spectrophotometry. This colorimetric change allows researchers to quantify lipase activity. [, , ]

Q2: What are the advantages of using this compound and DTNB for lipase assays?

A2: This method offers several advantages:

• Simplicity: The assay protocol is relatively straightforward, requiring basic laboratory equipment. []
• Speed: Results can be obtained rapidly, making it suitable for high-throughput analysis. []
• Sensitivity: The method can detect lipase activity across a broad range, including very low activities. []
• Positional Specificity: This substrate can be used to determine if a lipase has a preference for cleaving fatty acids at a specific position on the glycerol backbone. [, ]

Q3: Are there any limitations to using this compound for lipase assays?

A3: Yes, some limitations exist:

• Lag Phase: The enzymatic reaction might exhibit a lag phase, which can be influenced by factors like the presence of sodium glycocholate. []
• Non-linearity: The relationship between the amount of serum added and the released thiol groups might not be directly proportional, requiring careful calibration and interpretation of results. []

Q4: Has this compound been used to study lipases from any specific organisms?

A: Yes, research has utilized this compound to investigate the lipolytic activity of ricin, a toxic protein found in castor beans (Ricinus communis and Ricinus sanguineus). [] The studies explored the enzyme kinetics, substrate specificity, and potential role of ricin's lipolytic activity in its cytotoxic effects.

Q5: Are there alternative substrates to this compound for studying lipase activity?

A5: While this compound is a valuable tool, alternative substrates are available, each with pros and cons:

• p-nitrophenyl esters: These substrates provide a colorimetric readout upon hydrolysis but might not be suitable for studying the positional specificity of lipases. []
• Triolein: This natural triglyceride is often used in titrimetric assays, but these assays can be less sensitive and more time-consuming than those using this compound. []